4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one hydrochloride

• IUPAC Name: 4-(1-butylbenzimidazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C23H27N3O.ClH/c1-3-5-14-25-21-13-9-7-11-19(21)24-23(25)18-15-22(27)26(16-18)20-12-8-6-10-17(20)4-2;/h6-13,18H,3-5,14-16H2,1-2H3;1H
• InChI Key: HMHRLEKAFFJVAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4CC.Cl
• Molecular Formula: C23H28ClN3O
• Molecular Weight: 397.9 g/mol

Description

4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(2-ethylphenyl)pyrrolidin-2-one hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O and its molecular weight is 397.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Research has explored the synthesis and evaluation of imidazo[1,2-a]pyridines and related structures for various biological activities. For example, one study synthesized new imidazo[1,2-a]pyridines substituted at the 3-position as potential antisecretory and cytoprotective agents for antiulcer purposes. Although the compounds did not show significant antisecretory activity, some demonstrated good cytoprotective properties in ethanol and HCl models, indicating potential for further exploration in related compounds (J. Starrett et al., 1989).

Coordination Chemistry and Material Science

• Another area of research involves the synthesis and study of coordination polymers and metal-organic frameworks (MOFs) with imidazolyl and related ligands. For instance, two novel 2D cadmium(II) MOFs were synthesized using flexible bis(imidazolyl) and zwitterionic dicarboxylate ligands. These complexes were studied for their thermal stability and fluorescent properties, suggesting potential applications in materials science (Xiaoju Li et al., 2012).

Fluorescent Probes and Chemical Sensors

• Imidazo[1,2-a]pyridine derivatives have been investigated for their use as fluorescent probes. A study reported the synthesis of novel imidazo[1,2-a]pyridine derivatives via a one-pot reaction, with one compound demonstrated as an efficient fluorescent probe for mercury ions in both acetonitrile and buffered aqueous solutions. This highlights the potential for developing sensitive and selective probes for environmental and analytical chemistry applications (N. Shao et al., 2011).

Organic Synthesis and Methodology

• The exploration of synthetic methodologies involving related compounds has also been reported. For example, novel syntheses of benzo[4,5]imidazo[1,2-a]pyridine derivatives were achieved through reactions involving specific starting materials and conditions, contributing to the broader field of organic synthesis by providing efficient routes to complex heterocyclic structures (Fereshteh Goli-Garmroodi et al., 2015).